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Compound of Interest

Compound Name: L 659286

Cat. No.: B1673826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of L-659,286, a cephalosporin derivative. The following procedures are designed to

ensure a safe laboratory environment and proper management of this chemical compound.

Adherence to these guidelines is essential for minimizing risks and ensuring the integrity of

research activities.

Key Data for L-659,286
While specific quantitative safety data, such as LD50 and occupational exposure limits, for L-

659,286 are not readily available in public databases, the following table summarizes its known

chemical properties. Researchers should handle this compound with the care required for a

novel substance with potential hazards.
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Property Value

Chemical Name L-659,286

Synonyms L-659286, L659,286

CAS Number 119742-06-2

Molecular Formula C₁₇H₂₁N₅O₇S₂

Molecular Weight 471.51 g/mol

Appearance Solid

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Given that L-659,286 is a cephalosporin derivative, it should be handled with caution, assuming

it may have allergenic properties and unknown toxicity. The following step-by-step procedures

and PPE are mandatory.

Engineering Controls
Ventilation: All handling of L-659,286 powder should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station

and safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
Hand Protection: Wear nitrile gloves at all times. Change gloves immediately if they become

contaminated.

Eye Protection: Chemical safety goggles are required.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter is recommended.
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Body Protection: A lab coat must be worn and kept fastened. For larger quantities, a

chemical-resistant apron is advised.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing: Weigh the solid compound within the chemical fume hood. Use a dedicated,

labeled weighing vessel.

Dissolving: If preparing a solution, add the solvent to the weighed L-659,286 slowly to avoid

splashing. Keep the container covered as much as possible during this process.

Storage: Store L-659,286 in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area, away from incompatible materials.

Spill Response: In case of a small spill, decontaminate the area with a suitable laboratory

disinfectant. For a larger spill, evacuate the area and follow your institution's emergency

procedures.

Disposal Plan
All waste containing L-659,286 must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, and

disposable labware, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing L-659,286 in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour any solutions down the drain.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous liquid waste. The rinsed containers can then be disposed of

according to institutional guidelines.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) department.
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Caption: Experimental workflow for the safe handling of L-659,286.

Mechanism of Action: Cephalosporin Signaling
Pathway
L-659,286 is a cephalosporin derivative. Cephalosporins are a class of β-lactam antibiotics that

inhibit bacterial cell wall synthesis.[1][2][3] They are bactericidal, meaning they kill bacteria.[4]

The primary target of cephalosporins is a group of enzymes called penicillin-binding proteins

(PBPs).[4][5] These enzymes are essential for the final steps of peptidoglycan synthesis, the

main component of the bacterial cell wall.[1][4] By binding to and inactivating PBPs,

cephalosporins disrupt the cross-linking of the peptidoglycan chains.[1][2][3] This leads to a

weakened cell wall that can no longer withstand the internal osmotic pressure, ultimately

causing the bacterial cell to lyse and die.[1][4]
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Caption: Mechanism of action of cephalosporins like L-659,286.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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